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Abstract

Diethyl 3-oxoheptanedioate, also known as diethyl 3-oxopimelate, is a dicarboxylic acid ester
with the molecular formula C11H18Os.[1] This technical guide provides a detailed overview of its
physical and chemical properties, spectroscopic data, and its applications in organic synthesis.
While primarily utilized as a versatile building block in the synthesis of more complex
molecules, including heterocyclic compounds of potential pharmaceutical interest, its own
biological activity and role in signaling pathways are not extensively documented in current
literature. This guide summarizes the available quantitative data in structured tables, outlines a
general experimental protocol for a common reaction in which it participates, and provides
visualizations for key synthetic transformations.

Core Physical and Chemical Properties

Diethyl 3-oxoheptanedioate is a colorless to light yellow, clear liquid at room temperature.
Key identifying information and physical properties are summarized in the tables below.

Table 1: Compound Identifiers
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Identifier Value
CAS Number 40420-22-2[1]
Molecular Formula C11H1805[1]
Molecular Weight 230.26 g/mol [1]
IUPAC Name diethyl 3-oxoheptanedioate[1]

Diethyl 3-oxopimelate, 3-Oxoheptanedioic acid
Synonyms )

diethyl ester
inChl INChl=1S/C11H1805/c1-3-15-10(13)7-5-6-
n

9(12)8-11(14)16-4-2/h3-8H2,1-2H3[1]
SMILES CCOC(=0)CCCC(=0)CC(=0)0cCCI1]

Table 2: Phsicochemical .

Property Value Conditions
Boiling Point 130-132 °C at 0.5 mmHg[2]
Density 1.084 g/mL at 25 °C[2]
Refractive Index 1.447 at 20 °C[2]
Flash Point > 230 °F

Storage Temperature 2-8°C

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Diethyl 3-
oxoheptanedioate.

Table 3: Spectroscopic Data Summary
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Spectroscopy Type Key Features

Data available, typically showing signals for the

1H NMR
ethyl ester protons and the aliphatic chain.[1]
Data available, indicating the presence of
13C NMR carbonyl carbons (ketone and ester) and
aliphatic carbons.
Spectra show characteristic absorptions for
Infrared (IR) C=0 stretching (ketone and ester) and C-O

stretching.[1]

GC-MS data is available, providing information

Mass Spectrometry (MS
P y (M3) on the fragmentation pattern.[1]

Role in Organic Synthesis

Diethyl 3-oxoheptanedioate serves as a valuable intermediate in organic synthesis,
particularly in the construction of heterocyclic and carbocyclic frameworks. Its bifunctional
nature, containing both ketone and ester groups, allows for a variety of chemical
transformations.

Synthesis of Pyrazole Derivatives

One of the notable applications of Diethyl 3-oxoheptanedioate is in the synthesis of pyrazole
derivatives. Pyrazoles are a class of heterocyclic compounds that are of significant interest in
medicinal chemistry due to their diverse pharmacological activities. The reaction typically
involves the condensation of the (3-ketoester with a hydrazine derivative.

A general procedure for the synthesis of pyrazole derivatives from a 1,3-dicarbonyl compound,
such as Diethyl 3-oxoheptanedioate, and a hydrazine is as follows:

e Reaction Setup: In a round-bottomed flask, dissolve the 1,3-dicarbonyl compound (1.0
mmol) and the chosen hydrazine (1.0 mmol) in a suitable solvent, such as ethanol (10 mL).

o Catalyst Addition: Add a catalytic amount of an appropriate catalyst (e.g., an acid catalyst) to
the mixture.
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» Reaction Execution: Stir the reaction mixture at room temperature or under reflux, monitoring
the progress of the reaction using thin-layer chromatography (TLC).

e Work-up: Upon completion, remove the catalyst by filtration if it is heterogeneous. Evaporate
the solvent under reduced pressure.

« Purification: Purify the crude product by column chromatography over silica gel to obtain the
corresponding pyrazole derivative.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction
time, and the choice of catalyst and solvent, may vary depending on the specific substrates

used.

Diethyl 3-oxoheptanedioate
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Hydrazine Derivative
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Synthesis of Pyrazoles from Diethyl 3-oxoheptanedioate.

Synthesis of Lupinine

Diethyl 3-oxoheptanedioate has also been utilized as a reactant in the synthesis of lupinine, a
quinolizidine alkaloid. This multi-step synthesis highlights the utility of Diethyl 3-
oxoheptanedioate in constructing complex natural product scaffolds. The specific
experimental protocols for this synthesis are often complex and proprietary to the research
groups that have developed them.
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Synthetic relationship of Diethyl 3-oxoheptanedioate to Lupinine.

Biological Activity and Signhaling Pathways

A comprehensive search of the scientific literature did not yield specific information on the
direct biological activity or involvement of Diethyl 3-oxoheptanedioate in any signaling
pathways. Its primary role appears to be that of a synthetic intermediate for the creation of
other molecules that may possess biological activity. Therefore, no signaling pathway diagrams
can be provided at this time. Researchers interested in the pharmacological potential of this
molecule would need to conduct initial biological screenings to explore its activity profile.

Safety and Handling

Diethyl 3-oxoheptanedioate is a combustible liquid and should be handled with appropriate

care in a laboratory setting.

Table 4: Safety Information
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Precaution Recommendation
Personal Protective Equipment (PPE) Eyeshields, Gloves|[2]
Storage Store in a well-ventilated place. Keep cool.[3]

Keep away from heat, sparks, open flames, and

Handling )
hot surfaces. No smoking.[3]
) Dispose of contents/container to an approved
Disposal .
waste disposal plant.[3]
Conclusion

Diethyl 3-oxoheptanedioate is a well-characterized organic compound with a primary
application as a versatile starting material in organic synthesis. Its physical, chemical, and
spectroscopic properties are well-documented. While it is a key component in the synthesis of
compounds with potential pharmaceutical applications, such as pyrazoles, its own bioactivity
remains an unexplored area. Future research could focus on screening Diethyl 3-
oxoheptanedioate for various biological activities to uncover any potential therapeutic

applications.
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General Experimental Workflow for Synthesis and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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